2-[5-(cyanomethylsulfanyl)-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-cyclohexylacetamide

• IUPAC Name: 2-[5-(cyanomethylsulfanyl)-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-cyclohexylacetamide
• InChI: InChI=1S/C20H21N5O2S/c21-10-11-28-20-24-15-9-5-4-8-14(15)18-23-16(19(27)25(18)20)12-17(26)22-13-6-2-1-3-7-13/h4-5,8-9,13,16H,1-3,6-7,11-12H2,(H,22,26)
• InChI Key: GZOHPYDBVNZHMQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CC2C(=O)N3C(=N2)C4=CC=CC=C4N=C3SCC#N
• Molecular Formula: C20H21N5O2S
• Molecular Weight: 395.5 g/mol
• CAS No.: 1023537-23-6

Description

2-[5-(cyanomethylsulfanyl)-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-cyclohexylacetamide is a useful research compound. Its molecular formula is C20H21N5O2S and its molecular weight is 395.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anticancer Activity

One study describes the synthesis of novel N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazoline-6-yl)thio]acetamides, revealing in vitro anticancer activity against non-small cell lung and CNS cancer cell lines, highlighting the potential therapeutic applications of similar compounds (Berest et al., 2011). Another related work involved the synthesis of substituted 2-[(2-Oxo-2H-[1,2,4]triazino[2,3-c]quinazolin-6-yl)thio]acetamides, demonstrating significant anticancer activity against colon cancer, melanoma, and ovarian cancer cell lines (Kovalenko et al., 2012).

Synthesis Techniques and Chemical Properties

The reaction of 2-aminoethyl- and 3-aminopropyl-substituted heterocycles with various derivatives led to the formation of novel compounds, showcasing the diversity of synthetic approaches and the potential for creating a wide range of biologically active molecules (Strakovs et al., 2002). Synthesis of novel 2-methylsulfanyl-4H-[1,2,4]triazolo[1,5-a]quinazolin-5-one and derivatives was also reported, underscoring the versatility of sulfanyl groups in medicinal chemistry and their potential applications in developing new therapeutic agents (Al-Salahi & Geffken, 2011).

Anticancer and Antibacterial Properties

Research on polycarbo-substituted imidazo[1,2-c]quinazolines showed in vitro cytotoxicity against human breast adenocarcinoma and cervical cancer cells, further emphasizing the anticancer potential of quinazoline derivatives (Khoza et al., 2015). Additionally, studies on quinazolinone-5-(4-chlorophenyl) 1, 3, 4-oxadiazole conjugates highlighted their remarkable cytotoxic activity, indicating the importance of structural modifications in enhancing the therapeutic efficacy of these compounds (Hassanzadeh et al., 2019).